Cas no 2639419-29-5 (tert-butyl 2-2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-ylacetate)

• Product Name: tert-butyl 2-2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-ylacetate
• CAS No: 2639419-29-5
• MF: C₁₄H₁₆F₃NO₃
• MW: 303.276954650879
• CID: 5641102
• PubChem ID: 165903358
• Update Time: 2025-10-28

tert-butyl 2-2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-28230066
• tert-butyl 2-[2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-yl]acetate
• 2639419-29-5
• tert-butyl 2-2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-ylacetate

• Inchi： 1S/C14H16F3NO3/c1-12(2,3)21-11(19)8-13(14(15,16)17)18-9-6-4-5-7-10(9)20-13/h4-7,18H,8H2,1-3H3
• InChI Key： LDOIHIXZKNIIQS-UHFFFAOYSA-N
• SMILES： FC(C1(CC(=O)OC(C)(C)C)NC2C=CC=CC=2O1)(F)F

Computed Properties

• Exact Mass: 303.10822786g/mol
• Monoisotopic Mass: 303.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 2-2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-ylacetate

Introduction to Tert-butyl 2-2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-ylacetate (CAS No. 2639419-29-5)

Tert-butyl 2-2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-ylacetate, identified by its CAS number 2639419-29-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the benzoxazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group and a tert-butyl ester moiety in its structure imparts unique chemical properties that make it a valuable candidate for further investigation.

The benzoxazole core is a heterocyclic aromatic compound that has garnered considerable attention due to its role in various pharmacological contexts. Benzoxazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in tert-butyl 2-2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-ylacetate enhances its interaction with biological targets, making it a promising scaffold for drug development.

In recent years, there has been a growing interest in the synthesis and characterization of fluorinated aromatic compounds. The incorporation of fluorine atoms into molecular structures can significantly alter the pharmacokinetic and pharmacodynamic properties of drugs. The trifluoromethyl group in tert-butyl 2-2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-ylacetate contributes to increased metabolic stability and lipophilicity, which are crucial factors in drug design. These attributes make the compound an attractive candidate for further exploration in medicinal chemistry.

The tert-butyl ester group in the molecule also plays a critical role in its chemical behavior. Ester functionalities are commonly used in drug development due to their versatility in modifying solubility and bioavailability. The tert-butyl group provides steric hindrance, which can influence the molecule's interactions with biological targets. This feature is particularly valuable in designing selective inhibitors or agonists for specific receptors or enzymes.

Recent studies have highlighted the potential of benzoxazole derivatives as scaffolds for the development of novel therapeutic agents. For instance, researchers have explored the use of benzoxazole-based compounds in the treatment of neurological disorders, cancer, and infectious diseases. The structural features of tert-butyl 2-2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-ylacetate align well with these studies, suggesting its potential as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to introduce the desired functional groups. The successful synthesis of tert-butyl 2-2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-ylacetate demonstrates the synthetic prowess available in modern pharmaceutical research laboratories.

Evaluation of the biological activity of tert-butyl 2-2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-ylacetate is crucial for determining its therapeutic potential. In vitro assays are commonly used to assess interactions with target proteins such as enzymes and receptors. Preliminary data suggest that this compound exhibits promising activity against certain biological targets, warranting further investigation.

The impact of fluorine substitution on the pharmacological properties of benzoxazole derivatives has been extensively studied. Fluorinated analogs often exhibit enhanced binding affinity and improved metabolic stability compared to their non-fluorinated counterparts. The presence of multiple fluorine atoms can further modulate these properties, making fluorinated benzoxazoles particularly interesting for drug development.

In conclusion, tert-butyl 2-2-(trifluoromethyl)-2,3-dihydro-1,3-benzoxazol-2-ylacetate (CAS No. 2639419-29-5) is a structurally complex and potentially valuable compound in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery. Ongoing studies aim to elucidate its biological activity and optimize its pharmacokinetic properties for therapeutic applications.